Cas no 1708013-75-5 (1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid)

1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid is a heterocyclic compound featuring a pyrimidine core fused with an imidazole ring, functionalized with a carboxylic acid group. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a key intermediate for the development of biologically active molecules. The cyclopropyl and methyl substituents enhance steric and electronic properties, potentially improving binding affinity and metabolic stability in target interactions. The carboxylic acid moiety offers further derivatization opportunities, enabling conjugation or salt formation for enhanced solubility. Its well-defined molecular architecture makes it valuable for structure-activity relationship studies in drug discovery.

1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid structure

1708013-75-5 structure

Product Name:1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

CAS No:1708013-75-5

MF:C₁₂H₁₂N₄O₂

MW:244.24928188324

CID:5220383

Update Time:2025-06-10

1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid
- Inchi： 1S/C12H12N4O2/c1-7-4-10(15-11(14-7)8-2-3-8)16-5-9(12(17)18)13-6-16/h4-6,8H,2-3H2,1H3,(H,17,18)
- InChI Key： VTBOYUXEDIELEC-UHFFFAOYSA-N
- SMILES： C1N(C2C=C(C)N=C(C3CC3)N=2)C=C(C(O)=O)N=1

1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM509611-1g	1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)-1H-imidazole-4-carboxylicacid	1708013-75-5	97%	1g	$539	2023-02-02

1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. Aluminium electrodeposition under ambient conditions

Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392

Additional information on 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

Comprehensive Analysis of 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS 1708013-75-5): Properties, Applications, and Innovations

The compound 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS 1708013-75-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its pyrimidine-imidazole hybrid scaffold, this compound exhibits versatile chemical properties, making it a promising candidate for drug discovery and material science applications. Its cyclopropyl and methyl substituents further enhance its stability and reactivity, enabling tailored modifications for specific industrial needs.

In recent years, the demand for heterocyclic carboxylic acids like CAS 1708013-75-5 has surged due to their role as intermediates in synthesizing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor precursor, a hot topic in oncology and autoimmune disease therapeutics. The compound’s imidazole-4-carboxylic acid moiety is also pivotal in designing metal-organic frameworks (MOFs), aligning with the growing focus on sustainable materials in green chemistry.

From a synthetic chemistry perspective, the 2-cyclopropyl-6-methyl-pyrimidin-4-yl group in CAS 1708013-75-5 offers steric and electronic advantages for nucleophilic substitutions, a feature frequently explored in peptide coupling and catalysis. This aligns with the industry’s shift toward atom-efficient and low-waste processes, addressing environmental concerns raised in forums like the UN Sustainable Development Goals (SDGs).

Analytical studies highlight the compound’s stability under physiological pH ranges, a critical factor for prodrug development—a trending search term in pharmaceutical circles. Its logP and solubility profiles (often queried in AI-driven drug design platforms) suggest compatibility with both oral and topical formulations, expanding its utility in cosmeceuticals and veterinary medicine.

Innovations in flow chemistry have further optimized the production of CAS 1708013-75-5, reducing costs and improving yields—a key concern for manufacturers. Patent databases reveal its inclusion in antifungal and anti-inflammatory formulations, reflecting its cross-industry relevance. As the scientific community prioritizes fragment-based drug design (FBDD), this compound’s modular structure positions it as a valuable chemical building block.

In conclusion, 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid exemplifies the convergence of medicinal chemistry and sustainable technology. Its multifaceted applications—from biocatalysis to material science—underscore its potential to address pressing challenges in healthcare and environmental sustainability, making it a compound of enduring scientific and commercial interest.